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Compound of Interest

Compound Name: 4-Methoxyoxolan-3-amine

CAS No.: 1909294-55-8

Cat. No.: B3324589

Get Quote

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Document Type: Advanced Protocol & Methodological Guide

Mechanistic Rationale & Strategic Overview
Substituted oxolanes (tetrahydrofurans), specifically 4-methoxyoxolan-3-amines, are critical

chiral building blocks in modern medicinal chemistry. They are prominently featured in the

development of phosphodiesterase 1 (PDE1) inhibitors [1] and various kinase inhibitors [2]. The

biological efficacy of these molecules is heavily dependent on the relative and absolute

stereochemistry at the C3 and C4 positions.

Synthesizing these diastereomers requires strict stereochemical control. Because the oxolane

ring is relatively flexible, relying on substrate-controlled facial selectivity during functionalization

is often insufficient. Instead, the most reliable and scalable approach leverages the predictable

stereospecificity of classical Sₙ2 reactions.

The Strategic Divergence: The synthesis begins with the epoxidation of 2,5-dihydrofuran to

yield the meso-intermediate, 3,4-epoxytetrahydrofuran.
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For the trans-isomer: Nucleophilic opening of the epoxide with an azide ion proceeds via a

strict anti-periplanar trajectory, exclusively yielding trans-4-azidotetrahydrofuran-3-ol [3].

Subsequent O-methylation and reduction preserve this stereochemistry.

For the cis-isomer: The trans-azido alcohol must undergo a deliberate stereochemical

inversion. This is achieved by converting the hydroxyl group into a superior leaving group

(mesylate) and displacing it with an oxygen nucleophile (acetate) via an Sₙ2 mechanism,

effectively flipping the stereocenter before final elaboration.

(Note: This protocol yields racemic cis- and trans-diastereomers. If enantiopurity is required,

the meso-epoxide can be opened asymmetrically using a chiral catalyst [4], or the final amines

can be resolved via chiral HPLC).

Synthetic Workflow Diagram
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Divergent stereoselective synthesis of cis- and trans-4-methoxyoxolan-3-amine from 2,5-

dihydrofuran.

Step-by-Step Experimental Protocols
Phase 1: Synthesis of the Divergent Intermediate
Step 1.1: Epoxidation to 3,4-Epoxytetrahydrofuran

Dissolve 2,5-dihydrofuran (1.0 equiv) in anhydrous dichloromethane (DCM) and cool to 0 °C.

Add m-chloroperoxybenzoic acid (mCPBA, 1.2 equiv) portion-wise to control the exothermic

delivery of electrophilic oxygen.

Warm to room temperature (RT) and stir for 12 h. Filter off the precipitated m-chlorobenzoic

acid.

Causality Note: mCPBA approaches the planar alkene equally from both faces, yielding the

meso-epoxide. Wash the filtrate with saturated Na₂SO₃ to quench unreacted peroxide,

ensuring safety during concentration.

Step 1.2: Azidolysis to trans-4-Azidotetrahydrofuran-3-ol

Dissolve the epoxide (1.0 equiv) in an EtOH/H₂O mixture (2:1 v/v).

Add sodium azide (NaN₃, 1.5 equiv) and ammonium chloride (NH₄Cl, 1.5 equiv). Heat the

mixture to 80 °C for 6 h [3].

Causality Note: NH₄Cl is selected over strong mineral acids because it acts as a mild proton

source. It protonates the epoxide oxygen, lowering the LUMO energy to facilitate nucleophilic

attack by the azide ion without causing oxolane ring-opening or polymerization. The Sₙ2

attack is strictly anti-periplanar, yielding >99% trans diastereoselectivity.

Phase 2: Elaboration to trans-4-Methoxyoxolan-3-amine
Step 2.1: O-Methylation

Dissolve trans-4-azidotetrahydrofuran-3-ol in anhydrous THF and cool to 0 °C.
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Add sodium hydride (NaH, 60% dispersion, 1.2 equiv) cautiously. Stir for 30 min until H₂

evolution ceases.

Add methyl iodide (MeI, 1.5 equiv) dropwise. Causality Note: The alkoxide intermediate is a

hard nucleophile that rapidly attacks the electrophilic methyl iodide.

Quench with ice water, extract with EtOAc, and concentrate to yield trans-3-azido-4-

methoxytetrahydrofuran.

Step 2.2: Azide Reduction

Dissolve the intermediate in MeOH. Add 10% Pd/C (10 wt%).

Purge the flask with H₂ gas and stir under a hydrogen balloon (1 atm) at RT for 12 h.

Filter through a pad of Celite to remove the pyrophoric catalyst and concentrate to yield

trans-4-methoxyoxolan-3-amine.

Phase 3: Stereochemical Inversion to cis-4-
Methoxyoxolan-3-amine
Step 3.1: Mesylation

Dissolve trans-4-azidotetrahydrofuran-3-ol in DCM. Add anhydrous pyridine (1.5 equiv) and

cool to 0 °C.

Add methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise. Stir for 12 h at RT.

Causality Note: This converts the hydroxyl into a superior leaving group without breaking the

C–O bond, perfectly preserving the trans geometry for the subsequent inversion step.

Step 3.2: Sₙ2 Inversion via Acetate

Dissolve the mesylate in anhydrous DMF. Add anhydrous sodium acetate (NaOAc, 3.0

equiv).

Heat to 100 °C for 16 h.
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Causality Note: The adjacent azido group at C4 provides significant steric hindrance.

Elevated temperatures and a highly polar aprotic solvent (DMF) are strictly required to drive

the Sₙ2 inversion over competing E2 elimination, yielding cis-4-azidotetrahydrofuran-3-yl

acetate.

Step 3.3: Hydrolysis and Elaboration

Hydrolysis: Treat the cis-acetate with K₂CO₃ (0.5 equiv) in MeOH for 2 h at RT to cleave the

ester, yielding cis-4-azidotetrahydrofuran-3-ol.

Methylation & Reduction: Subject the cis-alcohol to the exact O-methylation (NaH/MeI) and

reduction (H₂, Pd/C) conditions described in Phase 2 to yield the final cis-4-methoxyoxolan-
3-amine.

Quantitative Metrics & Reaction Parameters
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Phase Step
Transformat
ion

Reagents &
Conditions

Typical
Yield

Stereochem
ical
Outcome

1 1.1 Epoxidation

mCPBA,

DCM, 0 °C to

RT, 12 h

85–90% meso

1 1.2 Azidolysis

NaN₃, NH₄Cl,

EtOH/H₂O,

80 °C, 6 h

75–80%
>99% trans

(racemic)

2 2.1
O-

Methylation

NaH, MeI,

THF, 0 °C to

RT, 4 h

85–90%
Retention

(trans)

2 2.2
Azide

Reduction

H₂, 10%

Pd/C, MeOH,

RT, 12 h

90–95%
Retention

(trans)

3 3.1 Mesylation

MsCl,

Pyridine,

DCM, 0 °C to

RT, 12 h

92–95%
Retention

(trans)

3 3.2 Sₙ2 Inversion
NaOAc, DMF,

100 °C, 16 h
65–70%

Inversion

(cis)

3 3.3 Hydrolysis

K₂CO₃,

MeOH, RT, 2

h

88–92%
Retention

(cis)

3 3.4
O-

Methylation

NaH, MeI,

THF, 0 °C to

RT, 4 h

80–85%
Retention

(cis)

3 3.5
Azide

Reduction

H₂, 10%

Pd/C, MeOH,

RT, 12 h

90–95%
Retention

(cis)
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Analytical Self-Validation: Confirming
Stereochemical Fidelity
To ensure the trustworthiness of the Sₙ2 inversion and verify that you have synthesized the

correct diastereomer, the protocol must be self-validating. The gold standard for distinguishing

cis and trans 1,2-disubstituted oxolanes is ¹H NMR spectroscopy, specifically analyzing the

vicinal coupling constant (

) between the protons at C3 and C4.

The Karplus Relationship in Oxolanes:

For the trans-isomer: The dihedral angle between the C3 and C4 protons is approximately

90° to 100°. According to the Karplus equation, this near-orthogonal relationship results in

minimal orbital overlap, producing a small coupling constant (

).

For the cis-isomer: The dihedral angle between the C3 and C4 protons is approximately 0° to

30°. This eclipsed/gauche relationship maximizes orbital overlap, producing a significantly

larger coupling constant (

).

Validation Checkpoint: Before utilizing the synthesized amines in downstream cross-coupling or

amide-coupling reactions (e.g., for PDE1 inhibitor synthesis [1]), acquire a ¹H NMR spectrum in

CDCl₃. Locate the multiplets corresponding to the methine protons at C3 and C4 (typically

between 3.5 and 4.2 ppm). Extracting the

value provides absolute confirmation of the stereochemical outcome.

References
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To cite this document: BenchChem. [Application Note: Stereoselective Synthesis of cis- and
trans-4-Methoxyoxolan-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3324589/docs#application-note-stereoselective-
synthesis-of-cis-and-trans-4-methoxyoxolan-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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